Cas no 39830-66-5 (Methyl 1H-indole-4-carboxylate)

• Product Name: Methyl 1H-indole-4-carboxylate
• CAS No: 39830-66-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00191222
• CID: 55105
• PubChem ID: 2733668
• Update Time: 2025-04-18

Methyl 1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl indole-4-carboxylate
• 4-Indole-carboxylic acid methyl ester
• Indole-4-carboxylic acid methyl ester
• 1H-Indole-4-CarboxylicAcidMethylEster
• Methyl 1H-indole-4-carboxylate
• Methyl 4-indolecarboxylate
• 4-Methoxycarbonylindole
• 1H-indole-4-carboxylic acid methyl ester
• 1H-Indole-4-carboxylic acid, methyl ester
• 4-indolecarboxylic acid methyl ester
• 4ME
• Indole-4-carboxylate
• PubChem1705
• methyl indole4-carboxylate
• methyl indol-4-carboxylate
• methyl 4-indole carboxylate
• 4-methoxycarbonyl-

• MDL： MFCD00191222
• Inchi： 1S/C10H9NO2/c1-13-10(12)8-3-2-4-9-7(8)5-6-11-9/h2-6,11H,1H3
• InChI Key： WEAXQUBYRSEBJD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1C=CN2)=O
• BRN： 141826

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: powder
• Density: 1.1999 (rough estimate)
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 331.7℃ at 760 mmHg
• Flash Point: 154.4℃
• Refractive Index: 1.5060 (estimate)
• PSA: 42.09000
• LogP: 1.95450
• Solubility: Insoluble

Methyl 1H-indole-4-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds